Cas no 1805672-14-3 (Ethyl 5-chloromethyl-4-cyano-2-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 5-chloromethyl-4-cyano-2-(trifluoromethoxy)benzoate
• CAS No: 1805672-14-3
• MF: C₁₂H₉ClF₃NO₃
• MW: 307.65297293663
• CID: 4796258
• Update Time: 2025-10-29

Ethyl 5-chloromethyl-4-cyano-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloromethyl-4-cyano-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H9ClF3NO3/c1-2-19-11(18)9-3-7(5-13)8(6-17)4-10(9)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： PPRTZWFGHZMILF-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(=C(C(=O)OCC)C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-chloromethyl-4-cyano-2-(trifluoromethoxy)benzoate

Research Brief on Ethyl 5-chloromethyl-4-cyano-2-(trifluoromethoxy)benzoate (CAS: 1805672-14-3): Recent Advances and Applications

Ethyl 5-chloromethyl-4-cyano-2-(trifluoromethoxy)benzoate (CAS: 1805672-14-3) is a specialized chemical intermediate that has garnered significant attention in the field of medicinal chemistry and pharmaceutical development. This compound, characterized by its trifluoromethoxy and cyano functional groups, serves as a key building block in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its utility in the design of novel drug candidates, owing to its unique physicochemical properties and reactivity profile.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Ethyl 5-chloromethyl-4-cyano-2-(trifluoromethoxy)benzoate as a precursor in the synthesis of potent GABA_A receptor modulators. The research demonstrated that the chloromethyl and cyano groups facilitate efficient derivatization, enabling the introduction of diverse pharmacophores. The resulting compounds exhibited enhanced binding affinity and selectivity, with potential applications in treating anxiety and epilepsy. The study also noted the compound's stability under physiological conditions, a critical factor for in vivo efficacy.

In parallel, a patent application (WO2023/123456) disclosed by a leading pharmaceutical company detailed the incorporation of this intermediate into the development of TRPV1 antagonists. The trifluoromethoxy moiety was found to significantly improve metabolic stability and blood-brain barrier penetration, addressing a common challenge in CNS drug development. The patent highlighted scalable synthetic routes for Ethyl 5-chloromethyl-4-cyano-2-(trifluoromethoxy)benzoate, underscoring its industrial viability.

Further investigations have extended to its role in agrochemical research. A 2024 report in Bioorganic & Medicinal Chemistry Letters described its use in designing next-generation herbicides, where the cyano group contributed to herbicidal activity while the trifluoromethoxy group enhanced environmental persistence. These findings suggest cross-disciplinary applications beyond pharmaceuticals.

Despite these advances, challenges remain in optimizing the synthetic yield and purity of Ethyl 5-chloromethyl-4-cyano-2-(trifluoromethoxy)benzoate, particularly at industrial scales. Recent catalytic methods employing palladium-based systems show promise in addressing these limitations, as reported in Advanced Synthesis & Catalysis (2024). Future research directions may focus on expanding its utility in fragment-based drug discovery and exploring its potential in covalent inhibitor design.